4-(4-Aminophenyl)thiomorpholine 1,1-Dioxide

• IUPAC Name: 4-(1,1-dioxo-1,4-thiazinan-4-yl)aniline
• InChI: InChI=1S/C10H14N2O2S/c11-9-1-3-10(4-2-9)12-5-7-15(13,14)8-6-12/h1-4H,5-8,11H2
• InChI Key: PLQZCPNIYKUNPR-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C2=CC=C(C=C2)N
• Molecular Formula: C10H14N2O2S
• DSSTOX Substance ID: DTXSID30650113
• Molecular Weight: 226.30 g/mol
• CAS No.: 105297-10-7

Description

4-(4-Aminophenyl)thiomorpholine 1,1-Dioxide is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Reactivity

4-(4-Aminophenyl)thiomorpholine 1,1-Dioxide, as part of the thiomorpholine family, has been involved in various synthesis processes. For instance, its derivatives have been synthesized from 1,4-thioxane-1,1-dioxide through reactions with hydrazine hydrate and hydroxylamine. These compounds further react with aldehydes, ketones, and chlorinated triazines, showcasing a broad reactivity spectrum (Asinger et al., 1981).

Medicinal Chemistry

In medicinal chemistry, thiomorpholine and its dioxide form are considered crucial building blocks. They've been used in creating novel bridged bicyclic thiomorpholines, which have shown potential in biological applications. These compounds are synthesized from economical materials, indicating their utility in cost-effective drug development (Walker & Rogier, 2013).

Green Chemistry

A green chemistry approach utilized boric acid and glycerol as catalysts for the synthesis of thiomorpholine 1,1-dioxides, including this compound. This method emphasizes environmental sustainability in chemical synthesis (Halimehjnai et al., 2013).

Mechanism of Action

The mechanism of action of “4-(4-Aminophenyl)thiomorpholine 1,1-Dioxide” is not specified in the available sources. The mechanism of action typically refers to how a compound interacts at the molecular level, often in the context of biological systems.

Safety and Hazards

Handling “4-(4-Aminophenyl)thiomorpholine 1,1-Dioxide” requires caution as it can cause skin irritation (H315) and serious eye irritation (H319). Protective measures such as wearing gloves, eye protection, and face protection are recommended. If skin or eye irritation occurs or persists, medical advice should be sought.

Future Directions

As for the future directions of “4-(4-Aminophenyl)thiomorpholine 1,1-Dioxide”, it’s difficult to predict without specific context. The compound could potentially be used in various chemical reactions or as an intermediate in the synthesis of other compounds. Its properties might also make it useful in certain industrial applications.

Synthesis routes and methods

Procedure details

Zinc powder (0.47 g, 7.2 mmol) was added to a solution of 4-(4-nitro-phenyl)-thiomorpholine 1,1-dioxide (155 mg, 0.60 mmol) in acetic acid (3 mL) and the mixture was stirred at 60° C. for 2 h. The reaction mixture was concentrated to dryness, diluted with ethyl acetate and washed with sodium bicarbonate solution and water then dried over sodium sulfate. The organic layer was concentrated to dryness to afford 4-(1,1-dioxo-1λ6-thiomorpholin-4-yl)-phenylamine (70 mg, 51%).